Cas no 36418-22-1 (Morphinan-3,6-diol,7,8-didehydro-4,5-epoxy-17-methyl- (5a,6a)-, 6-acetate, hydrochloride (1:1))

• Product Name: Morphinan-3,6-diol,7,8-didehydro-4,5-epoxy-17-methyl- (5a,6a)-, 6-acetate, hydrochloride (1:1)
• CAS No: 36418-22-1
• MF: C₁₉H₂₂ClNO₄
• MW: 363.83528470993
• CID: 308679
• PubChem ID: 5491627
• Update Time: 2025-04-19

Morphinan-3,6-diol,7,8-didehydro-4,5-epoxy-17-methyl- (5a,6a)-, 6-acetate, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Morphinan-3,6-diol,7,8-didehydro-4,5-epoxy-17-methyl- (5a,6a)-, 6-acetate, hydrochloride (1:1)
• (5α,6α)-3-Hydroxy-17-methyl-7,8-didehydro-4,5-epoxymorphinan-6-yl acetate hydrochloride (1:1)
• 6-ACETYLMORPHINE HYDROCHLORIDE
• [(4R,4aR,7S,7aR,12bS)-9-hydroxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-yl] acetate;hydrochloride
• 6-Acetylmorphine.HCl.trihydrate
• alpha-Monoacetylmorphine hydrochloride
• hydrochloride o6-monoacetylmorphine
• 6-Acetylmorphine.HCl.trihydrate, 1mg/ml in Methanol
• Morphinan-3,6-diol, 7,8-didehydro-4,5-epoxy-17-methyl- (5alpha,6alpha)-, 6-acetate, hydrochloride (9CI)
• Morphinan-3,6-alpha-diol, 7,8-didehydro-4,5-alpha-epoxy-17-methyl-, acetate, hydrochloride
• DTXSID00189945
• 36418-22-1
• O6-Acetylmorphine hydrochloride
• morphinan-3,6-diol, 7,8-didehydro-4,5-epoxy-17-methyl-, 6-acetate, (5alpha,6alpha)-, hydrochloride
• 6-Monoacetylmorphine hydrochloride
• Morphinan-3,6-diol, 7,8-didehydro-4,5-epoxy-17-methyl- (5alpha,6alpha)-, 6-acetate, hydrochloride (1:1)
• 63690-08-4
• Morphine 6-acetate hydrochloride

• Inchi： 1S/C19H21NO4.ClH/c1-10(21)23-15-6-4-12-13-9-11-3-5-14(22)17-16(11)19(12,18(15)24-17)7-8-20(13)2;/h3-6,12-13,15,18,22H,7-9H2,1-2H3;1H/t12-,13+,15-,18-,19-;/m0./s1
• InChI Key： PPFQPUQSNFAKGV-ZQGPYOJVSA-N
• SMILES： Cl.O1C2=C(C=CC3C[C@@H]4[C@@H]5C=C[C@@H]([C@H]1[C@@]5(C=32)CCN4C)OC(C)=O)O

Computed Properties

• Exact Mass: 363.1237359g/mol
• Monoisotopic Mass: 363.1237359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 592
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans